BE“GHE Foundational & Exploratory

Check Availability & Pricing

discovery and development of RhoNox-1 probe

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: RhoNox-1
Cat. No.: B12400720
Get Quote
. J

An In-depth Technical Guide to the Discovery and Development of the RhoNox-1 Probe

Introduction

Iron is a critical element in a vast array of biological processes, yet its dysregulation is
implicated in numerous diseases, including cancer and neurodegeneration.[1] The study of
iron's role in cellular physiology and pathology has been hampered by the difficulty in
selectively visualizing its different redox states. Specifically, the labile Fe(ll) pool is highly
dynamic and plays a central role in phenomena such as the Fenton reaction and ferroptosis.[1]
[2] The development of the RhoNox-1 probe represented a significant advancement, providing
researchers with a tool for the selective, turn-on fluorescent detection of labile Fe(ll) in living
cells.[3] This technical guide details the discovery, mechanism of action, quantitative properties,
and experimental protocols for RhoNox-1.

Discovery and Design Principle

Prior to 2013, no turn-on fluorescent probes could selectively recognize Fe(ll) in a redox-state-
specific manner.[1] The breakthrough came with the development of a novel detection strategy
termed "N-oxide chemistry".[1][3] The core concept is based on the selective deoxygenation of
a tertiary amine N-oxide by Fe(ll) ions, which converts a non-fluorescent N-oxide compound
into a highly fluorescent tertiary amine.[1]
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The design of RhoNox-1 utilizes the well-known fluorophore rhodamine B as its structural
backbone.[4] An N-oxide moiety was installed at one of the tertiary amine groups of the
rhodamine structure.[4] This modification effectively quenches the probe's fluorescence.[4]
When RhoNox-1 encounters Fe(ll), the N-oxide group is reduced, regenerating the parent
rhodamine B structure and causing a significant, irreversible increase in orange-red
fluorescence.[5][6]

The initial prototype, RhoNox-1, demonstrated the validity of this approach but had limitations
in sensitivity, showing approximately a 30-fold fluorescence increase after a one-hour
incubation with Fe(ll).[1] This highlighted the need for more sensitive probes for detecting the
low micromolar concentrations of labile Fe(ll) found within cells.[1]

Mechanism of Action

The fluorescence of RhoNox-1 in its "off" state is suppressed through a combination of
mechanisms. The N-oxidation breaks the 1t-conjugation of the fluorophore and introduces non-
radiative deactivation pathways.[4][7] Spectroscopic, electrochemical, and computational
studies have attributed this fluorescence quenching to a twisted internal charge transfer (TICT)
process and, to a lesser extent, photo-induced electron transfer (PET) from the N-oxide group.

[3]

Upon reaction with Fe(ll), the N-oxide is selectively reduced. This deoxygenation restores the
electron-donating ability of the tertiary amine, suppressing the TICT and PET quenching
pathways and regenerating the highly fluorescent rhodamine B product.[1] This reaction is
highly selective for Fe(ll) over other biologically relevant metal ions.[4]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12400720/docs?utm_src=pdf-body#discovery-and-development-of-rhonox-1-probe
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261839/
https://www.benchchem.com/product/b12400720/docs?utm_src=pdf-body#discovery-and-development-of-rhonox-1-probe
https://www.abmole.com/products/ferhonox-1-fe2-indicator.html
https://www.researchgate.net/figure/Fluorescence-microscopic-images-of-RhoNox-1-5-m-M-treated-HepG2-cells-co-stained-with_fig4_255765549
https://www.benchchem.com/product/b12400720/docs?utm_src=pdf-body#discovery-and-development-of-rhonox-1-probe
https://www.researchgate.net/figure/Scheme-1-Structure-of-RhoNox-1-and-its-detection-mechanism_fig5_255765549
https://www.researchgate.net/figure/Scheme-1-Structure-of-RhoNox-1-and-its-detection-mechanism_fig5_255765549
https://www.benchchem.com/product/b12400720/docs?utm_src=pdf-body#discovery-and-development-of-rhonox-1-probe
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5603896/
https://pubs.rsc.org/en/content/articlelanding/2013/sc/c2sc21649c
https://www.researchgate.net/figure/Scheme-1-Structure-of-RhoNox-1-and-its-detection-mechanism_fig5_255765549
https://pmc.ncbi.nlm.nih.gov/articles/PMC6261839/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400720?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Deoxygenation
RhoNox-1 (N-Oxide Form) (Signal ON) Rhodamine B (Reduced Form)
Weakly Fluorescent Highly Fluorescent

e Oxidation

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400720?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare 1 mM Stock
in DMSO

Y

Prepare 1-10 pM Working
Solution in Media/Buffer

Cell Staining

Culture Adherent or
Suspension Cells

Wash Cells with Buffer
(e.g., PBS, HBSS)

Incubate with Working
Solution (5-60 min)

Wash Cells to Remove
Excess Probe

Image by Fluorescence
Microscopy or Flow Cytometry

Ex: ~540 nm
Em: ~575 nm

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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